Cas no 62489-12-7 (Benzenamine, 4-[[4-(phenylsulfonyl)phenyl]sulfonyl]-)
62489-12-7 structure
Product Name:Benzenamine, 4-[[4-(phenylsulfonyl)phenyl]sulfonyl]-
CAS No:62489-12-7
MF:C18H15NO4S2
MW:373.446002244949
CID:443012
PubChem ID:20360609
Update Time:2025-04-19
Benzenamine, 4-[[4-(phenylsulfonyl)phenyl]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-[[4-(phenylsulfonyl)phenyl]sulfonyl]-
- 4-[4-(benzenesulfonyl)phenyl]sulfonylaniline
- DTXSID90606030
- SCHEMBL11659821
- 62489-12-7
- 4-[4-(Benzenesulfonyl)benzene-1-sulfonyl]aniline
-
- Inchi: 1S/C18H15NO4S2/c19-14-6-8-16(9-7-14)25(22,23)18-12-10-17(11-13-18)24(20,21)15-4-2-1-3-5-15/h1-13H,19H2
- InChI Key: GHRVQUKBRUWDPF-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)S(C1C=CC=CC=1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 373.04435
- Monoisotopic Mass: 373.04425031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 626
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 94.3
Benzenamine, 4-[[4-(phenylsulfonyl)phenyl]sulfonyl]- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
62489-12-7 (Benzenamine, 4-[[4-(phenylsulfonyl)phenyl]sulfonyl]-) Related Products
- 80-08-0(Dapsone)
- 35216-39-8(3-(Methanesulfonyl)aniline)
- 51859-12-2(3,5-BIS(METHYLSULFONYL)ANILINE)
- 5470-49-5(4-methanesulfonylaniline)
- 557794-38-4(Dapsone-d)
- 7019-01-4(4-Phenylsulfonylaniline)
- 599-61-1(Bis(3-Aminophenyl) Sulfone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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